Cas no 1693629-97-8 (4-chloro-1-(2-propoxyethyl)-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-(2-propoxyethyl)-1H-pyrazol-3-amine
• CAS No: 1693629-97-8
• MF: C₈H₁₄ClN₃O
• MW: 203.669260501862
• CID: 6543392
• PubChem ID: 106452711
• Update Time: 2025-11-06

4-chloro-1-(2-propoxyethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(2-propoxyethyl)-1H-pyrazol-3-amine
• EN300-1107830
• 1693629-97-8

• Inchi： 1S/C8H14ClN3O/c1-2-4-13-5-3-12-6-7(9)8(10)11-12/h6H,2-5H2,1H3,(H2,10,11)
• InChI Key： CHYLXDOAOUTFPL-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CCOCCC

Computed Properties

• Exact Mass: 203.0825398g/mol
• Monoisotopic Mass: 203.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-chloro-1-(2-propoxyethyl)-1H-pyrazol-3-amine

4-chloro-1-(2-propoxyethyl)-1H-pyrazol-3-amine (CAS No. 1693629-97-8): A Comprehensive Overview

4-chloro-1-(2-propoxyethyl)-1H-pyrazol-3-amine, identified by the CAS number 1693629-97-8, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its potential applications in drug development and medicinal chemistry. The compound's unique structural features, including a chloro-substituted pyrazole ring and an alkoxyethyl side chain, make it a versatile scaffold for designing novel therapeutic agents.

The< strong>pyrazole core is a well-known pharmacophore in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to modulate various biological pathways. The presence of a< strong>chloro group at the 4-position enhances the electrophilicity of the pyrazole ring, facilitating further functionalization and interaction with biological targets. Additionally, the< strong>2-propoxyethyl moiety introduces a hydrophobic region that can influence solubility and membrane permeability, making this compound an attractive candidate for drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting inflammatory and immunological pathways. Pyrazole derivatives have been extensively studied for their anti-inflammatory properties, particularly in conditions such as rheumatoid arthritis and inflammatory bowel disease. The< strong>4-chloro-1-(2-propoxyethyl)-1H-pyrazol-3-amine structure has shown promise in preclinical studies as a modulator of cytokine production and immune cell function.

The synthesis of< strong>4-chloro-1-(2-propoxyethyl)-1H-pyrazol-3-amine involves multi-step organic transformations, typically starting from commercially available pyrazole precursors. The chlorination step at the 4-position is critical and often requires precise control to avoid side reactions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques align with the broader trend in pharmaceutical synthesis towards greener and more efficient processes.

The pharmacological profile of< strong>4-chloro-1-(2-propoxyethyl)-1H-pyrazol-3-amine has been extensively evaluated in vitro and in vivo. Studies have demonstrated its ability to inhibit the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its interaction with receptors such as peroxisome proliferator-activated receptors (PPARs) has been explored, suggesting potential applications in metabolic disorders.

The compound's< strong>CAS number 1693629-97-8 serves as a unique identifier, ensuring accurate documentation and traceability in research and industrial settings. This standardized nomenclature is essential for compliance with regulatory requirements and for facilitating collaboration across global research teams. The increasing reliance on digital databases and chemical information systems underscores the importance of precise identification codes like CAS numbers in modern chemical research.

In conclusion, 4-chloro-1-(2-propoxyethyl)-1H-pyrazol-3-amine represents a promising lead compound for further pharmacological development. Its unique structural features offer multiple avenues for optimization, making it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a pivotal role in addressing complex diseases.